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Compound of Interest

Chloroacetaldehyde dimethyl
Compound Name:
acetal

Cat. No.: B146280

Essential Guide to Handling Chloroacetaldehyde
Dimethyl Acetal

This guide provides critical safety and logistical information for the handling and disposal of
Chloroacetaldehyde dimethyl acetal (CAS No. 97-97-2). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Overview of Chemical Hazards

Chloroacetaldehyde dimethyl acetal is a flammable liquid and vapor that is harmful if
swallowed, inhaled, or in contact with skin.[1][2][3] It may cause irritation to the skin, eyes,
respiratory system, and digestive tract.[4] The substance is also sensitive to air and light.[2][3]
[4] Due to its hazardous nature, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against exposure. The use of
the following PPE is required when handling Chloroacetaldehyde dimethyl acetal:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][4] For tasks with a higher risk of splashing, a face shield is
recommended.[5]
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¢ Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves to prevent skin exposure.[4][5] A regular
replacement schedule should be established to ensure gloves are renewed before
chemical permeation can occur.[6]

o Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[2][4] This
includes a lab coat, and for larger quantities or in case of spills, a chemical-resistant apron
or suit may be necessary.

o Respiratory Protection:

o Operations should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to keep airborne concentrations low.[4][7]

o If ventilation is insufficient or exposure limits may be exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator must be used.[2][4] A respirator with a
type ABEK (EN14387) filter is recommended.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for Chloroacetaldehyde dimethyl
acetal.
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Property Value Citations
CAS Number 97-97-2 (41181
Molecular Formula C4H9CIO2 [8]
Molecular Weight 124.57 g/mol [9]
Appearance Clear, colorless liquid [3114]
Flash Point 28 - 29 °C (82.4 - 84.2 °F) [21131[5]
Boiling Point 128 - 130 °C (262.4 - 266 °F) [2][3]
Melting Point -73 °C (-99.4 °F) [2][3]
Specific Gravity 1.090 g/mL at 25 °C [319]

Vapor Pressure

<15 mbar at 20 °C

[2](3]

pH

3.4 (52 g/l aqueous solution)

[2](3]

Standard Operating Procedures

The following workflow outlines the procedural steps for the safe handling of

Chloroacetaldehyde dimethyl acetal from procurement to disposal.
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Workflow for Safe Handling of Chloroacetaldehyde Dimethyl Acetal
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Caption: Workflow for the safe handling of Chloroacetaldehyde dimethyl acetal.
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Always wash hands thoroughly after handling.[2][4]

Use the chemical within a well-ventilated area or a chemical fume hood.[2][4]

Ground and bond containers when transferring material to prevent static discharges.[4][7]
Use only non-sparking, explosion-proof tools and equipment.[4][7]

Avoid contact with eyes, skin, and clothing.[4]

Given its sensitivity, handle under an inert atmosphere and protect from light.[2][4]

Keep the substance away from heat, sparks, and open flames.[4][7]

Store in a cool, dry, well-ventilated area designated as a flammables area.[4]

Keep containers tightly closed to prevent exposure to air.[2][4]

Store away from sources of ignition and incompatible materials such as oxidizing agents.[4]
Ensure storage is protected from light.[2][4]

Spill and Emergency Procedures

Immediate and appropriate action is crucial in the event of a spill or exposure.

Evacuate: Immediately clear the area of all personnel not wearing appropriate protective
equipment.[10]

Control Ignition Sources: Remove all sources of ignition (sparks, open flames, hot surfaces).
[4][10]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[4] Collect the absorbed material into a suitable, closed container for disposal
using spark-proof tools.[2][4]

Decontamination: Clean the spill area thoroughly.[1]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]
Emergency eye wash fountains should be readily available.[10]

o Skin Contact: Get medical aid.[4] Immediately flush the skin with plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[2][4]

 Inhalation: Remove the individual from exposure and move to fresh air immediately.[4] If
breathing is difficult, administer oxygen. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[2][8]

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[4]

Disposal Plan

Chemical waste must be managed to prevent environmental contamination and ensure
regulatory compliance.

o Waste Collection: Collect waste material, including contaminated absorbent materials from
spills, in suitable, closed, and properly labeled containers.[1]

o Disposal Method: All waste must be disposed of via an approved waste disposal plant.[8][11]
Disposal must be carried out in accordance with all applicable federal, state, and local
environmental regulations.[7] Do not allow the product to enter drains or waterways.[1][11]
Empty containers may retain product residue and can be dangerous; do not reuse them.[4]

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC108500010&productDescription=CHLOROACETALDEHYDE+DIMET+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2504936&productDescription=CHLROACTALDEHYDE+DIMETHL+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/94855.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c19406
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.lobachemie.com/lab-chemical-msds/MSDS-chloroacetaldehyde-dimethyl-acetal-CASNO-97-97-02728-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/c19406
https://nj.gov/health/eoh/rtkweb/documents/fs/0372.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/226076
https://www.benchchem.com/product/b146280#personal-protective-equipment-for-handling-chloroacetaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b146280#personal-protective-equipment-for-handling-chloroacetaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b146280#personal-protective-equipment-for-handling-chloroacetaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b146280#personal-protective-equipment-for-handling-chloroacetaldehyde-dimethyl-acetal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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